Cas no 2171279-37-9 ((3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidopentanoic acid)

• Product Name: (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidopentanoic acid
• CAS No: 2171279-37-9
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6213656
• PubChem ID: 165531026
• Update Time: 2025-07-02

(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidopentanoic acid
• 2171279-37-9
• (3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]pentanoic acid
• EN300-1576596

• Inchi： 1S/C24H28N2O5/c1-4-15(13-21(27)28)25-22(29)24(2,3)26-23(30)31-14-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,15,20H,4,13-14H2,1-3H3,(H,25,29)(H,26,30)(H,27,28)/t15-/m0/s1
• InChI Key： QSXLPQFRPJIOSI-HNNXBMFYSA-N
• SMILES： O(C(NC(C)(C)C(N[C@H](CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidopentanoic acid

Comprehensive Overview of (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidopentanoic acid (CAS No. 2171279-37-9)

The compound (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidopentanoic acid, with the CAS number 2171279-37-9, is a specialized peptide derivative widely utilized in pharmaceutical research and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it a critical intermediate in solid-phase peptide synthesis (SPPS). Researchers and industry professionals frequently search for this compound due to its role in drug development, proteomics, and biomarker discovery.

In recent years, the demand for Fmoc-protected amino acids like (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidopentanoic acid has surged, driven by advancements in precision medicine and peptide-based therapeutics. This compound is particularly valuable for its stability and compatibility with automated synthesis platforms, addressing common challenges in peptide purity and yield optimization. Its CAS No. 2171279-37-9 is often referenced in patents and scholarly articles, highlighting its significance in biochemical applications.

One of the most searched questions related to this compound is: "How does Fmoc protection enhance peptide synthesis?" The answer lies in the Fmoc group's ability to shield reactive amino groups during synthesis while allowing selective deprotection under mild conditions. This property is crucial for constructing complex peptide chains with high fidelity, a topic of great interest in cancer research and vaccine development. Additionally, the compound's methylpropanamido moiety contributes to its structural diversity, enabling tailored modifications for targeted drug delivery systems.

From an SEO perspective, keywords such as "Fmoc-amino acid suppliers", "CAS 2171279-37-9 applications", and "peptide synthesis intermediates" are highly relevant. These terms reflect the compound's commercial and scientific relevance, aligning with trends in personalized therapeutics and green chemistry. Notably, the rise of AI-driven drug discovery has further amplified interest in such building blocks, as they enable rapid prototyping of bioactive molecules.

Quality control is another critical aspect associated with CAS No. 2171279-37-9. Analytical techniques like HPLC and mass spectrometry are routinely employed to verify its purity, a requirement underscored by stringent GMP standards. Researchers often inquire about "storage conditions for Fmoc-protected compounds", emphasizing the need for dark, anhydrous environments to prevent degradation. This attention to detail ensures reproducibility in high-throughput screening and clinical trials.

In summary, (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidopentanoic acid (2171279-37-9) represents a cornerstone in modern peptide chemistry. Its versatility and reliability continue to support innovations across biotechnology and material science, making it a staple in laboratories worldwide. As the field evolves, this compound will likely remain pivotal in addressing unmet medical needs and advancing sustainable synthesis methodologies.